![molecular formula C26H28N2O6 B041499 6-[[3-[(2S)-1-methoxypropan-2-yl]oxy-5-[(2S)-1-phenylpropan-2-yl]oxybenzoyl]amino]pyridine-3-carboxylic acid CAS No. 851884-87-2](/img/structure/B41499.png)
6-[[3-[(2S)-1-methoxypropan-2-yl]oxy-5-[(2S)-1-phenylpropan-2-yl]oxybenzoyl]amino]pyridine-3-carboxylic acid
Overview
Description
6-[[3-[(2S)-1-methoxypropan-2-yl]oxy-5-[(2S)-1-phenylpropan-2-yl]oxybenzoyl]amino]pyridine-3-carboxylic acid, also known as this compound, is a useful research compound. Its molecular formula is C26H28N2O6 and its molecular weight is 464.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Heterocyclic Compound Chemistry and Properties
The chemistry of heterocyclic compounds, such as pyridine derivatives, is a significant area of study due to their varied applications, including biological and electrochemical activities. The review by Boča, Jameson, and Linert (2011) summarizes the preparation procedures, properties, and complex compounds of ligands similar to the chemical . These compounds exhibit interesting spectroscopic properties, structures, magnetic properties, and have potential in biological and electrochemical applications. This foundational knowledge helps identify potential research avenues for compounds like "6-[[3-[(2S)-1-methoxypropan-2-yl]oxy-5-[(2S)-1-phenylpropan-2-yl]oxybenzoyl]amino]pyridine-3-carboxylic acid" (Boča, Jameson, & Linert, 2011).
Enzymatic Degradation of Organic Pollutants
The enzymatic approach to remediate or degrade various organic pollutants present in industrial wastewater has garnered interest. Enzymes, in the presence of redox mediators, have shown to enhance the degradation efficiency of recalcitrant compounds significantly. Compounds with a structure similar to the one could potentially act as redox mediators, increasing the substrate range and efficiency of pollutant degradation. This application is crucial for environmental chemistry and pollution control, as highlighted by Husain and Husain (2007) in their review on redox mediators' applications (Husain & Husain, 2007).
Synthesis and Application in Drug Development
The synthesis and application of heterocyclic compounds in drug development are areas of ongoing research. Heterocyclic compounds, like "this compound," are explored for their potential in developing new CNS (Central Nervous System) acting drugs. The review by Saganuwan (2017) discusses functional chemical groups in heterocycles that could lead to compounds with CNS activity. Such research is vital for discovering novel therapeutic agents (Saganuwan, 2017).
Environmental Impact and Biocatalyst Inhibition
Carboxylic acids, including those with complex structures like "this compound," can inhibit microbial biocatalysts at concentrations below the desired yield and titer in bioproduction processes. Understanding the inhibition mechanisms is crucial for engineering robust microbial strains for industrial applications. Jarboe, Royce, and Liu (2013) review the impact of carboxylic acids on microbes like Escherichia coli and Saccharomyces cerevisiae, providing insights into metabolic engineering strategies to increase microbial robustness against such inhibitors (Jarboe, Royce, & Liu, 2013).
Mechanism of Action
Target of Action
The primary target of GKA-50 is the enzyme glucokinase (GK) . GK plays a pivotal role in glucose homeostasis due to its glucose sensor role in pancreatic β-cells and as a rate-controlling enzyme for hepatic glucose clearance and glycogen synthesis .
Mode of Action
GKA-50 interacts with its target, GK, by binding to an allosteric site of the enzyme . This interaction enhances the enzyme’s affinity for glucose and also its maximal catalytic rate . As a result, it stimulates insulin biosynthesis and secretion, enhances hepatic glucose uptake, and augments glucose metabolism .
Biochemical Pathways
GKA-50 affects the glucose homeostasis pathway. By activating GK, it facilitates the conversion of glucose to glucose-6-phosphate, a key regulatory step in the liver to control the formation of glycogen . It also orchestrates insulin secretion in response to circulating blood glucose levels .
Result of Action
GKA-50 has a significant impact on both molecular and cellular levels. It stimulates insulin release from mouse islets of Langerhans , enhances INS-1 cell proliferation , and reduces apoptosis induced by chronic high glucose in INS-1 cells . It also shows significant glucose lowering in high fat fed female rats .
Action Environment
The action of GKA-50 can be influenced by environmental factors such as glucose levels. For instance, GKA-50 enhances INS-1 cell proliferation and reduces apoptosis induced by chronic high glucose . This suggests that the compound’s action, efficacy, and stability might be influenced by the glucose environment in which it operates.
Biochemical Analysis
Biochemical Properties
GKA-50 interacts with glucokinase, an enzyme that phosphorylates glucose to form glucose 6-phosphate . This is the first and rate-limiting step of glycolysis in the pancreas and liver . GKA-50 activates glucokinase via binding to an allosteric site of the enzyme .
Cellular Effects
GKA-50 has significant effects on various types of cells and cellular processes. It stimulates insulin release from mouse islets of Langerhans . It also influences cell function by modulating glucose homeostasis .
Molecular Mechanism
GKA-50 exerts its effects at the molecular level by binding to glucokinase and activating it . This leads to an increase in the rate of glucose phosphorylation, which in turn influences insulin secretion .
Temporal Effects in Laboratory Settings
The effects of GKA-50 have been observed over time in laboratory settings. It has been shown to stimulate insulin release from mouse islets of Langerhans
Metabolic Pathways
GKA-50 is involved in the glycolysis metabolic pathway . It interacts with glucokinase, an enzyme that catalyzes the first step of glycolysis .
properties
IUPAC Name |
6-[[3-[(2S)-1-methoxypropan-2-yl]oxy-5-[(2S)-1-phenylpropan-2-yl]oxybenzoyl]amino]pyridine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H28N2O6/c1-17(11-19-7-5-4-6-8-19)33-22-12-21(13-23(14-22)34-18(2)16-32-3)25(29)28-24-10-9-20(15-27-24)26(30)31/h4-10,12-15,17-18H,11,16H2,1-3H3,(H,30,31)(H,27,28,29)/t17-,18-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCBMECSFDVUYQN-ROUUACIJSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC=CC=C1)OC2=CC(=CC(=C2)C(=O)NC3=NC=C(C=C3)C(=O)O)OC(C)COC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](CC1=CC=CC=C1)OC2=CC(=CC(=C2)C(=O)NC3=NC=C(C=C3)C(=O)O)O[C@@H](C)COC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H28N2O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
464.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
851884-87-2 | |
Record name | GKA-50 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0851884872 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 851884-87-2 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | GKA-50 | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/L9S2U67JS6 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Q & A
Q1: What is the mechanism of action of GKA50 and how does it affect insulin secretion?
A: GKA50 acts as a glucokinase (GK) activator. GK is a key enzyme in glucose metabolism, playing a crucial role in regulating insulin secretion by pancreatic β-cells. GKA50 binds to an allosteric site on GK, enhancing its catalytic activity. [] This increased GK activity leads to a higher rate of glucose phosphorylation to glucose-6-phosphate, which in turn stimulates insulin secretion. [] This makes GKA50 a potential therapeutic agent for type 2 diabetes mellitus, a disease characterized by impaired insulin secretion and action.
Q2: What is the impact of GKA50 on intracellular calcium levels in pancreatic β-cells?
A: GKA50 influences intracellular calcium ([Ca2+]i) levels in pancreatic β-cells in a glucose-dependent manner. Studies show that GKA50 elevates [Ca2+]i in the presence of glucose, but not in its absence. [] This rise in [Ca2+]i is crucial for triggering insulin exocytosis. [] These findings highlight the importance of GKA50 in modulating intracellular signaling pathways involved in GSIS.
Q3: Are there any potential concerns regarding the use of GKA50, particularly regarding its effect on hepatic triglyceride levels?
A: While GKA50 shows promise in enhancing insulin secretion, studies in mice indicate a potential concern regarding its effect on hepatic triglyceride levels. Research demonstrates that repeated administration of GKA50 led to a significant increase in liver triglyceride content. [] This finding highlights the importance of further investigation into the long-term effects of GKA50 on lipid metabolism and potential implications for liver health.
Q4: What are the next steps in the research and development of GKA50 as a therapeutic agent for type 2 diabetes?
A4: Future research should focus on:
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